Cas no 3518-65-8 (Chloromethanesulfonyl chloride)

• Product Name: Chloromethanesulfonyl chloride
• CAS No: 3518-65-8
• MF: CH₂Cl₂O₂S
• MW: 148.996377468109
• MDL: MFCD00014727
• CID: 44234
• PubChem ID: 87565977
• Update Time: 2025-05-21

Chloromethanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• Chloromethylsulfonyl chloride
• Chloromethanesulfonyl chloride
• Chloromesyl chloride
• Chloromethanesulphonyl chloride
• chloromethyl sulphonyl chloride
• EINECS 222-526-1
• Methanesulfonyl chloride,chloro
• Monochlate chloride
• monochloromethanesulfonyl chloride
• monochloromethylsulfonyl chloride
• Methanesulfonyl chloride, chloro-
• Chlormethansulfochlorid
• Chlormethansulfonylchlorid
• (Chloromethyl)sulfonyl chloride
• Chlormethansulfochlorid [Czech]
• Chlormethansulfonylchlorid [Czech]
• Chlorid kyseliny chlormethansulfonove
• chloromethylsulphonyl chloride
• Chlorid kyseliny chlormethansulfonove [Czech]
• KQDDQXNVESLJNO-UHFFFAOYSA-N
• CH2Cl2O2S
• Chlorometh
• 7WRW5VDZ79
• MFCD00014727
• BRN 1811761
• chloro-methanesulfonyl chloride
• UNII-7WRW5VDZ79
• 3518-65-8
• NS00029797
• AT12630
• DTXSID30188668
• AKOS005254517
• chlormethylsulfonyl chloride
• EN300-71999
• J-019980
• chloromethylchlorosulfone
• FS-5461
• chloranylmethanesulfonyl chloride
• SCHEMBL124081
• FT-0623682
• Chloromethanesulfonyl chloride, technical, >=90% (AT)
• chloro-methane sulfonyl chloride
• chloromethylsulfuryl chloride
• A822631
• BBL102399
• ALBB-026671
• STL556201
• 1-Chloromethanesulfonyl Chloride; (Chloromethyl)sulfonyl Chloride;
• Chloromethanesulfonylchloride
• DTXCID90111159

• MDL： MFCD00014727
• Inchi： 1S/CH2Cl2O2S/c2-1-6(3,4)5/h1H2
• InChI Key： KQDDQXNVESLJNO-UHFFFAOYSA-N
• SMILES： ClS(CCl)(=O)=O
• BRN： 1811761

Computed Properties

• Exact Mass: 147.91500
• Monoisotopic Mass: 147.915
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.1
• Topological Polar Surface Area: 42.5

Experimental Properties

• Color/Form: Light yellow acid odor liquid
• Density: 1.64 g/mL at 20 °C(lit.)
• Boiling Point: 175°C(lit.)
• Flash Point: 73.4 °C
• Refractive Index: 1.488
• Water Partition Coefficient: It is soluble in dichloromethane, pyridine, and most organic solvents. It is insoluble in water.
• PSA: 42.52000
• LogP: 1.83210
• Solubility: Strong response
• Sensitiveness: Moisture Sensitive

Chloromethanesulfonyl chloride Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H302-H314
• Warning Statement： P280-P305 + P351 + P338-P310
• Hazardous Material transportation number：UN 3265 8/PG 2
• WGK Germany：3
• Hazard Category Code： 22-34
• Safety Instruction： S26-S36/37/39-S45
• FLUKA BRAND F CODES：10-21
• RTECS：PB2800000
• Hazardous Material Identification：
• Safety Term：8
• Packing Group：I
• Risk Phrases：R22; R34
• Storage Condition：The warehouse is low temperature, ventilated, dry, fireproof, and stored separately from oxidants and food raw materials
• Packing Group：I
• Hazard Level：8
• HazardClass：8
• PackingGroup：II

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Sulfonyl halides Sulfonyl chlorides
• Solvents and Organic Chemicals Organic Compounds

Additional information on Chloromethanesulfonyl chloride

Recent Advances in the Application of Chloromethanesulfonyl Chloride (CAS: 3518-65-8) in Chemical Biology and Pharmaceutical Research

Chloromethanesulfonyl chloride (CAS: 3518-65-8) is a versatile sulfonylating agent widely used in organic synthesis, medicinal chemistry, and chemical biology. Recent studies have highlighted its significance as a key intermediate in the synthesis of bioactive molecules, including sulfonamides, sulfonate esters, and other sulfur-containing compounds. This research brief aims to summarize the latest advancements in the applications of chloromethanesulfonyl chloride, focusing on its role in drug discovery, chemical probes, and bioconjugation strategies.

In the context of drug discovery, chloromethanesulfonyl chloride has been employed as a critical reagent for the introduction of sulfonyl groups into lead compounds. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of novel sulfonamide-based inhibitors targeting carbonic anhydrase isoforms. The researchers utilized chloromethanesulfonyl chloride to modify primary amines, resulting in compounds with enhanced binding affinity and selectivity. This work underscores the reagent's importance in structure-activity relationship (SAR) studies and hit-to-lead optimization.

Beyond traditional medicinal chemistry, chloromethanesulfonyl chloride has found applications in chemical biology as a tool for protein modification. A recent Nature Chemical Biology publication (2024) described its use in the development of sulfonyl fluoride probes for covalent protein labeling. The electrophilic nature of chloromethanesulfonyl chloride enables efficient reactions with nucleophilic amino acid residues, facilitating the study of protein-ligand interactions and enzymatic mechanisms. This approach has been particularly valuable for targeting serine hydrolases and other challenging protein families.

From a synthetic chemistry perspective, advancements in the handling and application of chloromethanesulfonyl chloride have been reported. Researchers have developed novel catalytic systems that improve the efficiency of sulfonylation reactions while minimizing side products. A 2023 Organic Letters paper presented a mild, metal-free protocol for the sulfonylation of heterocycles using chloromethanesulfonyl chloride under continuous flow conditions. This methodology addresses previous challenges related to reagent stability and reaction control, expanding the scope of accessible sulfonyl derivatives.

Safety and handling considerations for chloromethanesulfonyl chloride remain an important research focus. Recent toxicological studies have provided updated guidelines for its storage and use in laboratory settings. The compound's reactivity with moisture necessitates strict anhydrous conditions, while its potential respiratory irritant properties require proper ventilation and personal protective equipment. These practical aspects are crucial for researchers working with this valuable but potentially hazardous reagent.

Looking forward, the unique properties of chloromethanesulfonyl chloride continue to inspire innovative applications across chemical biology and pharmaceutical research. Current investigations are exploring its use in PROTAC (proteolysis targeting chimera) development, where sulfonyl groups serve as linkers between target-binding and E3 ligase-recruiting moieties. Additionally, its potential in radiopharmaceutical chemistry for the synthesis of sulfur-containing PET tracers represents an emerging area of interest. As synthetic methodologies evolve and biological applications expand, chloromethanesulfonyl chloride is poised to remain a fundamental tool in chemical research.